Cas no 137319-26-7 (3H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide,2-amino-N-(3-aminopropyl)-4,7-dihydro-4-oxo-)

• Product Name: 3H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide,2-amino-N-(3-aminopropyl)-4,7-dihydro-4-oxo-
• CAS No: 137319-26-7
• MF: C₁₀H₁₄N₆O₂
• MW: 250.257160663605
• CID: 168474
• PubChem ID: 135512730
• Update Time: 2025-04-19

3H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide,2-amino-N-(3-aminopropyl)-4,7-dihydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide,2-amino-N-(3-aminopropyl)-4,7-dihydro-4-oxo-
• 2-amino-N-(3-aminopropyl)-4-oxo-1,7-dihydropyrrolo[2,3-d]pyrimidine-5-carboxamide
• echiguanine B
• 1H-Pyrrolo(2,3-d)pyrimidine-5-carboxamide, 2-amino-N-(3-aminopropyl)-4,7-dihydro-4-oxo-
• 2-amino-N-(3-aminopropyl)-4-oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidine-5-carboxamide
• N-(3-Aminopropyl)-2-amino-4-hydroxy-7H-pyrrolo(2,3-d)pyrimidine-5-carboxamide
• DTXSID20160135
• BDBM50215084
• 2-amino-N-(3-aminopropyl)-4-oxo-3,7-dihydropyrrolo[2,3-d]pyrimidine-5-carboxamide
• 137319-26-7
• CHEMBL354557
• CHEBI:219702

• Inchi： 1S/C10H14N6O2/c11-2-1-3-13-8(17)5-4-14-7-6(5)9(18)16-10(12)15-7/h4H,1-3,11H2,(H,13,17)(H4,12,14,15,16,18)
• InChI Key： VJLKKBXETQVDAL-UHFFFAOYSA-N
• SMILES： O=C(C1=CNC2=C1C(NC(N)=N2)=O)NCCCN

Computed Properties

• Exact Mass: 250.11802
• Monoisotopic Mass: 250.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.74
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.798
• PSA: 142.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidinecarboxamides